Cas no 2680855-00-7 (prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate)

• Product Name: prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate
• CAS No: 2680855-00-7
• MF: C₁₂H₁₇F₂NO₂
• MW: 245.265690565109
• CID: 5651212
• PubChem ID: 165911634
• Update Time: 2025-06-08

prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680855-00-7
• prop-2-en-1-yl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate
• EN300-28277860
• prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate

• Inchi： 1S/C12H17F2NO2/c1-2-7-17-10(16)15-8-11(9-15)3-5-12(13,14)6-4-11/h2H,1,3-9H2
• InChI Key： HRKPBPAJFCZUSZ-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)CN(C(=O)OCC=C)C2)F

Computed Properties

• Exact Mass: 245.12273511g/mol
• Monoisotopic Mass: 245.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate

Professional Introduction to Prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate (CAS No: 2680855-00-7)

Prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2680855-00-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of spirocyclic azaspiro compounds, which are known for their unique structural features and potential biological activities. The presence of fluorine atoms and the spirocyclic framework contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate consists of a spirocyclic core formed by the fusion of a seven-membered nitrogen-containing heterocycle with a five-membered carbocycle. This spiro arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The prop-2-enyl substituent at the 1-position introduces a double bond, enhancing the compound's reactivity and versatility in synthetic chemistry.

The 7,7-difluoro moiety is a critical feature of this compound, as fluorine atoms are frequently incorporated into pharmaceuticals to improve pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The electron-withdrawing nature of fluorine can also modulate the electronic properties of the molecule, influencing its interactions with biological targets. Recent studies have highlighted the role of fluorinated spirocyclic compounds in developing kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.

In the context of modern drug discovery, prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate represents an intriguing scaffold for designing molecules with enhanced efficacy and reduced side effects. The spirocyclic structure provides a stable platform for further derivatization, allowing researchers to explore various functional groups that could optimize biological activity. For instance, modifications at the carboxylate group or the nitrogen-containing heterocycle could lead to compounds with improved solubility or target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in understanding how prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate interacts with biological targets at the molecular level. For example, studies have demonstrated that the spirocyclic core can adopt multiple conformations, which may facilitate binding to proteins or enzymes involved in disease pathways.

The synthesis of prop-2-en-1-yl 7,7-difluoro-2-azaspiro3.5nonane-2-carboxylate presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantioselectivity in the preparation of key intermediates. These advances have opened new avenues for exploring derivatives of this compound with tailored properties.

The potential applications of prop-2-en-1-y l 7,7-difluoro -2 -azaspi ro3 .5 nonane -2 -carbox ylate extend across multiple therapeutic areas. For instance, its structural motifs are reminiscent of known bioactive molecules that target neurological disorders, inflammation, and cancer. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in these conditions. Further research is warranted to fully elucidate its pharmacological profile and therapeutic potential.

Given its unique structural features and promising biological activities, prop - 2 -en -1 -y l 7 ,7 -dif luoro - 2 - aza s pi ro3 .5 nonane - 2 -carbox ylate represents a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. The integration of cutting-edge synthetic techniques with advanced computational methods will be crucial in unlocking its full potential. As research progresses, prop - 2 -en -1 -y l 7 ,7 -dif luoro - 2 - aza s pi ro3 .5 nonane - 2 -carbox ylate and its derivatives are likely to play an increasingly important role in addressing unmet medical needs.